Cas no 60141-31-3 (2,3'-bithiophene-5-carboxylic acid)

2,3'-Bithiophene-5-carboxylic acid is a bithiophene derivative featuring a carboxylic acid functional group at the 5-position of one thiophene ring. This compound serves as a versatile building block in organic synthesis, particularly in the development of conjugated polymers, organic semiconductors, and optoelectronic materials. Its rigid bithiophene backbone enhances π-conjugation, while the carboxylic acid group allows for further functionalization or coordination with metal centers. The compound is valued for its stability and compatibility with cross-coupling reactions, making it useful in materials science research. Its structural properties contribute to tunable electronic characteristics, supporting applications in organic electronics and photovoltaic devices.
2,3'-bithiophene-5-carboxylic acid structure
60141-31-3 structure
Product Name:2,3'-bithiophene-5-carboxylic acid
CAS No:60141-31-3
MF:C9H6O2S2
MW:210.272739887238
MDL:MFCD05885496
CID:951285
PubChem ID:2052619
Update Time:2025-10-29

2,3'-bithiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [2,3'-Bithiophene]-5-carboxylic acid
    • 5-(3-Thienyl)thiophene-2-carboxylic acid
    • 5-thiophen-3-ylthiophene-2-carboxylic acid
    • A832611
    • 5-(thiophen-3-yl)thiophene-2-carboxylic acid
    • MFCD05885496
    • DTXSID60366013
    • F21152
    • EN300-237578
    • 4Z-0715
    • F1956-0002
    • CS-0268530
    • DB-053540
    • 2,3'-bithiophene-5-carboxylic acid
    • 5-(3-thienyl)-2-thiophenecarboxylic acid
    • [2,3']Bithiophenyl-5-carboxylic acid
    • 60141-31-3
    • SCHEMBL3352074
    • J-502732
    • AKOS002666070
    • MDL： MFCD05885496
    • Inchi： 1S/C9H6O2S2/c10-9(11)8-2-1-7(13-8)6-3-4-12-5-6/h1-5H,(H,10,11)
    • InChI Key： NUZWQKDXTFZYAX-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC=C1C1=CSC=C1

Computed Properties

  • Exact Mass: 209.98100
  • Monoisotopic Mass: 209.98092178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • Melting Point: 188-190°
  • PSA: 93.78000
  • LogP: 3.17480

2,3'-bithiophene-5-carboxylic acid Security Information

  • HazardClass：IRRITANT

2,3'-bithiophene-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3'-bithiophene-5-carboxylic acid Pricemore >>

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2,3'-bithiophene-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:60141-31-3)2,3'-bithiophene-5-carboxylic acid
Order Number:A832611
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:28
Price ($):150.0/256.0/687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:60141-31-3)2,3'-bithiophene-5-carboxylic acid
A832611
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):150.0/256.0/687.0
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